N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide

• IUPAC Name: N-[1-(1,3-benzothiazol-2-yl)piperidin-3-yl]-2,6-dimethoxypyridine-3-carboxamide
• InChI: InChI=1S/C20H22N4O3S/c1-26-17-10-9-14(19(23-17)27-2)18(25)21-13-6-5-11-24(12-13)20-22-15-7-3-4-8-16(15)28-20/h3-4,7-10,13H,5-6,11-12H2,1-2H3,(H,21,25)
• InChI Key: VWIANRJJPILLOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)C(=O)NC2CCCN(C2)C3=NC4=CC=CC=C4S3)OC
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol

Description

N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide, also known as BPN-15606, is a small molecule drug candidate that has shown potential in treating cognitive impairments associated with Alzheimer's disease.

Mechanism of Action

N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide works by targeting the sigma-2 receptor, which is involved in regulating cellular stress responses and apoptosis. By modulating sigma-2 receptor activity, N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide can reduce the toxic effects of amyloid beta and improve synaptic function in the brain.
Biochemical and Physiological Effects
N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide has been shown to have a range of biochemical and physiological effects, including reducing amyloid beta levels in the brain, improving cognitive function, and reducing oxidative stress and inflammation. It has also been shown to have neuroprotective effects, protecting neurons from damage and promoting their survival.

Advantages and Limitations for Lab Experiments

N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide has several advantages for use in lab experiments, including its high purity and stability, and its ability to cross the blood-brain barrier. However, it also has some limitations, including its relatively short half-life and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide, including investigating its potential use in other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease. Further studies are also needed to determine the optimal dosage and administration of N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide, and to assess its safety and efficacy in humans.
Conclusion
In conclusion, N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide is a promising drug candidate for the treatment of cognitive impairments associated with Alzheimer's disease. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments make it a valuable tool for scientific research. Further studies are needed to fully understand its potential and to develop it into a safe and effective treatment for Alzheimer's disease and other neurodegenerative diseases.

Synthesis Methods

N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide is synthesized through a multistep process that involves the reaction of 2,6-dimethoxynicotinic acid with various reagents to produce the final product. The synthesis method has been optimized to increase the yield and purity of N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide, making it suitable for use in scientific research.

Scientific Research Applications

N-[1-(1,3-benzothiazol-2-yl)-3-piperidinyl]-2,6-dimethoxynicotinamide has been studied extensively in preclinical models of Alzheimer's disease, and has shown promising results in improving cognitive function and reducing amyloid beta levels in the brain. It has also been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.